Cas no 886496-49-7 (4-Fluoro-3-(trifluoromethoxy)benzoic acid)

• Product Name: 4-Fluoro-3-(trifluoromethoxy)benzoic acid
• CAS No: 886496-49-7
• MF: C₈H₄F₄O₃
• MW: 224.109176635742
• MDL: MFCD06660161
• CID: 93151
• PubChem ID: 17750777
• Update Time: 2024-12-09

4-Fluoro-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethoxy)benzoic acid
• PTPKGMXRSREZFB-UHFFFAOYSA-N
• PC7418
• SBB096606
• 4-Fluoro-3-trifluoromethoxy-benzoic acid
• AX8258019
• Benzoic acid,4-fluoro-3-(trifluoromethoxy)-
• 4-Fluoro-3-(trifluoromethoxy)benzoic acid (ACI)
• TD8208
• CS-0084844
• EN300-110359
• 4-Fluoro-3-(trifluoromethoxy)benzoicacid
• DTXSID30590686
• SCHEMBL1110964
• AKOS015955990
• MFCD06660161
• PS-7792
• SY227885
• Z1431007094
• 886496-49-7

• MDL： MFCD06660161
• Inchi： 1S/C8H4F4O3/c9-5-2-1-4(7(13)14)3-6(5)15-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： PTPKGMXRSREZFB-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(OC(F)(F)F)C(F)=CC=1)O

Computed Properties

• Exact Mass: 224.01000
• Monoisotopic Mass: 224.00965663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: 86-90°C
• Boiling Point: 253.6±35.0 °C at 760 mmHg
• Flash Point: 107.2±25.9 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.53000
• LogP: 2.42250
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Fluoro-3-(trifluoromethoxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives